Cas no 793716-02-6 (4-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine)

• Product Name: 4-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine
• CAS No: 793716-02-6
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• CID: 3107491
• PubChem ID: 2561726
• Update Time: 2025-05-22

4-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine
• AKOS000349638
• MLS001033284
• 793716-02-6
• SR-01000060132
• HMS2667K11
• CHEMBL1555959
• ZINC03867654
• SMR000363715
• cid_2561726
• HMS1737P05
• 4-[1-(2-furanylmethyl)-2,5-dimethyl-3-pyrrolyl]-2-thiazolamine
• [4-[1-(2-furfuryl)-2,5-dimethyl-pyrrol-3-yl]thiazol-2-yl]amine
• 4-{1-[(furan-2-yl)methyl]-2,5-dimethyl-1H-pyrrol-3-yl}-1,3-thiazol-2-amine
• BDBM115126
• 4-[1-(furan-2-ylmethyl)-2,5-dimethyl-pyrrol-3-yl]-1,3-thiazol-2-amine
• 4-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]-1,3-thiazol-2-amine
• SR-01000060132-1
• EN300-40739
• Z48847579

• Inchi： 1S/C14H15N3OS/c1-9-6-12(13-8-19-14(15)16-13)10(2)17(9)7-11-4-3-5-18-11/h3-6,8H,7H2,1-2H3,(H2,15,16)
• InChI Key： POACZSMWWHXKLS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C)N(CC2=CC=CO2)C=1C

Computed Properties

• Exact Mass: 273.09358328Da
• Monoisotopic Mass: 273.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine

4-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine: A Comprehensive Overview

The compound with CAS No 793716-02-6, known as 4-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine, is a highly specialized organic molecule with a complex structure and diverse potential applications. This molecule has garnered significant attention in recent years due to its unique chemical properties and promising biological activity. The structure of this compound is characterized by the presence of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This core structure is further substituted with a pyrrole ring and a furan moiety, both of which contribute to the molecule's functional diversity.

The synthesis of 4-[1-(furan-2-ylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine involves a series of intricate organic reactions that highlight the importance of stereochemistry and regioselectivity in modern drug design. Recent studies have focused on optimizing the synthetic pathways for this compound to enhance its yield and purity while minimizing environmental impact. These advancements have been made possible by leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis.

The biological activity of this compound has been extensively studied in recent years. Preclinical data suggest that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Furthermore, its ability to modulate key cellular pathways involved in neurodegenerative diseases has positioned it as a promising lead compound in neuropharmacology research.

In addition to its pharmacological applications, this compound has also found utility in materials science due to its unique electronic properties. Research into its application as a component in advanced materials such as conductive polymers and organic semiconductors is currently underway. These investigations are driven by the need for high-performance materials that can meet the demands of modern electronics.

The structural complexity of 4-[1-(furan-2-ylmethyl)-2,5-dimethyl-H-pyrrol-3-yl]_--thiazol--amine strong > has made it an attractive target for computational chemistry studies. Advanced computational models have been employed to predict its interaction with various biological targets and to design analogs with improved pharmacokinetic profiles.

In conclusion, 4-[1-(furan< em > - em > < strong > 2 strong > - ylmethyl ) - 2 , 5 - dimethyl - 1 H - pyrrol - 3 - yl ] - 1 , 3 - thiazol - 2 - amine represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple scientific disciplines . As research continues to uncover new insights into its properties and potential uses , this compound is poised to play an increasingly important role in both academic research and industrial development . p > article > response >